Cas no 121219-19-0 (1,2-Difluoro-3-(hexyloxy)benzene)

• Product Name: 1,2-Difluoro-3-(hexyloxy)benzene
• CAS No: 121219-19-0
• MF: C₁₂H₁₆F₂O
• MW: 214.251650810242
• CID: 91518
• PubChem ID: 21477952
• Update Time: 2025-06-15

1,2-Difluoro-3-(hexyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Difluoro-3-(hexyloxy)benzene
• 1-HEXYLOXY-2,3-DIFLUOROBENZENE
• 2,3-Difluoro(n-hexyloxy)benzene
• 1,2-difluoro-3-hexyloxybenzene
• 2,3-Difluoro-1-n-hexoxybenzene
• 3-Hexyloxy-1,2-difluorobenzene
• AG-D-46106
• AK-61507
• ANW-73460
• CTK4B2246
• KB-216319
• SureCN2511831
• 121219-19-0
• MFCD11040406
• AKOS015891216
• 1,2-difluoro-3-hexoxybenzene
• BJYUARIRPJREFZ-UHFFFAOYSA-N
• CS-0329296
• DTXSID90614413
• SCHEMBL2511831
• O10341
• AS-49969
• 1,2-Difluoro-3-hexoxy-benzene
• DB-345486

• MDL： MFCD11040406
• Inchi： 1S/C12H16F2O/c1-2-3-4-5-9-15-11-8-6-7-10(13)12(11)14/h6-8H,2-5,9H2,1H3
• InChI Key： BJYUARIRPJREFZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1OCCCCCC)F

Computed Properties

• Exact Mass: 214.11698
• Monoisotopic Mass: 214.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 4.4

Experimental Properties

• Density: 1.048
• Boiling Point: 249.8°C at 760 mmHg
• Flash Point: 112°C
• Refractive Index: 1.46
• PSA: 9.23
• LogP: 3.92390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1,2-Difluoro-3-(hexyloxy)benzene

Introduction to 1,2-Difluoro-3-(hexyloxy)benzene (CAS No. 121219-19-0)

1,2-Difluoro-3-(hexyloxy)benzene (CAS No. 121219-19-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with two fluorine atoms and a hexyloxy group. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable precursor in various synthetic pathways and applications.

The molecular formula of 1,2-Difluoro-3-(hexyloxy)benzene is C₁₂H₁₄F₂O, with a molecular weight of approximately 206.24 g/mol. Its chemical structure can be represented as:

C6H4(F)2-O-C6H13

The presence of the hexyloxy group confers hydrophobic properties to the molecule, while the fluorine atoms enhance its stability and reactivity. These characteristics make 1,2-Difluoro-3-(hexyloxy)benzene an attractive candidate for use in the synthesis of pharmaceuticals, agrochemicals, and materials science applications.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery and development. Fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of drug molecules, often leading to improved bioavailability, metabolic stability, and binding affinity. 1,2-Difluoro-3-(hexyloxy)benzene serves as a building block for the synthesis of such fluorinated derivatives, which are being explored for their potential therapeutic benefits.

A notable example of its application is in the development of new antiviral agents. Researchers have synthesized derivatives of 1,2-Difluoro-3-(hexyloxy)benzene that exhibit potent antiviral activity against a range of viral pathogens. These derivatives have shown promise in preclinical studies for their ability to inhibit viral replication and reduce viral load in infected cells. The unique structure of 1,2-Difluoro-3-(hexyloxy)benzene allows for fine-tuning of the chemical properties to optimize antiviral efficacy while minimizing toxicity.

Beyond antiviral applications, 1,2-Difluoro-3-(hexyloxy)benzene has also been investigated for its potential use in cancer therapy. Fluorinated compounds are known to have the ability to modulate various cellular processes involved in cancer progression, such as cell proliferation, apoptosis, and angiogenesis. Derivatives of 1,2-Difluoro-3-(hexyloxy)benzene have been synthesized and tested for their anticancer activity against different types of cancer cells. Preliminary results have shown promising cytotoxic effects on cancer cell lines, suggesting potential therapeutic applications in oncology.

In addition to its pharmaceutical applications, 1,2-Difluoro-3-(hexyloxy)benzene has found utility in materials science. The hydrophobic nature of the hexyloxy group and the electron-withdrawing effect of the fluorine atoms make it suitable for use in the synthesis of advanced materials with tailored properties. For instance, it has been used as a monomer in the preparation of fluorous phase materials, which have applications in catalysis, separation processes, and surface coatings.

The synthesis of 1,2-Difluoro-3-(hexyloxy)benzene typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the alkylation of 1,2-difluorobenzene with hexyl bromide in the presence of a base such as potassium carbonate or cesium carbonate. The reaction conditions are carefully controlled to ensure high yields and purity of the final product.

The physical properties of 1,2-Difluoro-3-(hexyloxy)benzene, including its melting point (mp), boiling point (bp), and solubility characteristics, are important considerations for its handling and application. It is generally a colorless liquid at room temperature with a characteristic aromatic odor. Its solubility in organic solvents such as dichloromethane and ethanol makes it easy to handle in laboratory settings.

Safety is a critical aspect when working with any chemical compound. While 1,2-Difluoro-3-(hexyloxy)benzene is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in tightly sealed containers away from sources of heat or ignition.

In conclusion, 1,2-Difluoro-3-(hexyloxy)benzene (CAS No. 121219-19-0) is a valuable compound with diverse applications in chemistry and biology. Its unique molecular structure makes it an excellent precursor for the synthesis of novel compounds with potential therapeutic benefits and advanced material properties. Ongoing research continues to explore new avenues for its utilization in various scientific fields.